Cas no 13311-39-2 (b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)-)

b-Alanine, N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- is a specialized chelating agent and derivative of β-alanine, featuring a branched structure with multiple carboxylate groups. This compound exhibits strong metal-chelating properties due to its ability to form stable coordination complexes with various metal ions, making it valuable in applications requiring metal sequestration or stabilization. Its molecular design enhances solubility in aqueous systems while maintaining robust chelation efficiency across a wide pH range. The presence of both primary and secondary amine groups, along with carboxylate functionalities, contributes to its versatility in coordination chemistry. This compound is particularly useful in industrial processes, water treatment, and specialized chemical synthesis where controlled metal interactions are critical. Its structural stability and multi-dentate character offer advantages in complex formulations requiring precise metal ion management.

b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- structure

13311-39-2 structure

Product Name:b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)-

CAS No:13311-39-2

MF:C₁₄H₂₄N₂O₈

MW:348.348964691162

CID:215003

PubChem ID:105878

Update Time:2025-07-02

b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

- 3-[2-[bis(2-carboxyethyl)amino]ethyl-(2-carboxyethyl)amino]propanoic acid
- 3,3'
- 3,3',3'',3'''-(ethane-1,2-diyldinitrilo)tetrapropanoic acid(non-preferred name)
- 3,3',3'',3'''-Aethandiyldiimino-tetra-propionsaeure
- 46083_FLUKA
- AC1L2ZD5
- AR-1E8275
- CTK8G8267
- deuterated ethylenediaminetetra-3-propionic acid
- ethylene diamine-N,N,N',N'-tetrapropionic acid
- ethylenediamine-tetra-3-propionic acid
- ETHYLENEDIAMINETETRAPROPIONIC ACID
- 3,3',3'',3'''-(ETHYLENEDINITRILO)TETRAPROPIONIC ACID
- 13311-39-2
- DTXSID00276021
- AKOS015892848
- J-006313
- 3,3',3″,3″'-(Ethylenedinitrilo)tetrapropionic acid
- SCHEMBL123830
- 3,3',3'',3'''-(Ethane-1,2-diylbis(azanetriyl))tetrapropanoic acid
- ethylenediamine-n,n,n',n'-tetrapropionic acid
- b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)-
- Inchi： 1S/C14H24N2O8/c17-11(18)1-5-15(6-2-12(19)20)9-10-16(7-3-13(21)22)8-4-14(23)24/h1-10H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
- InChI Key： KWYJDIUEHHCHCZ-UHFFFAOYSA-N
- SMILES： OC(CCN(CCC(=O)O)CCN(CCC(=O)O)CCC(=O)O)=O

Computed Properties

Exact Mass: 348.15332
Monoisotopic Mass: 348.15326573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 15
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -6.3
Topological Polar Surface Area: 156Å²

Experimental Properties

Melting Point: 178-181 °C (dec.)
PSA: 155.68

b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38

b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-252814-5g	Ethylenediaminetetrapropionic acid,	13311-39-2	≥97%	5g	￥1504.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-252814-5 g	Ethylenediaminetetrapropionic acid,	13311-39-2	≥97%	5g	￥1,504.00	2023-07-10